4-Oxopent-2-en-2-yl (trichloroacetyl)carbamate

• CAS No.: 64434-79-3
• Molecular Formula: C8H8Cl3NO4
• Molecular Weight: 288.5 g/mol
• IUPAC Name: 4-oxopent-2-en-2-yl N-(2,2,2-trichloroacetyl)carbamate
• InChI: InChI=1S/C8H8Cl3NO4/c1-4(13)3-5(2)16-7(15)12-6(14)8(9,10)11/h3H,1-2H3,(H,12,14,15)
• InChI Key: YHXAYQDTRBNHIF-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(=O)C)OC(=O)NC(=O)C(Cl)(Cl)Cl

Description

4-Oxopent-2-en-2-yl (trichloroacetyl)carbamate is a chemical compound known for its unique structure and reactivity

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Oxopent-2-en-2-yl (trichloroacetyl)carbamate typically involves the reaction of 4-oxopent-2-enoic acid with trichloroacetyl isocyanate. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

$$\text{4-Oxopent-2-enoic acid} + \text{Trichloroacetyl isocyanate} \rightarrow \text{this compound}$$4-Oxopent-2-enoic acid+Trichloroacetyl isocyanate→4-Oxopent-2-en-2-yl (trichloroacetyl)carbamate

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions. This includes the use of appropriate solvents, catalysts, and temperature control to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-Oxopent-2-en-2-yl (trichloroacetyl)carbamate undergoes various chemical reactions, including:

Oxidation: The